Cas no 2287286-47-7 (tert-butyl 3-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)pyrrolidine-1-carboxylate)

Technical Introduction: Tert-butyl 3-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)pyrrolidine-1-carboxylate is a heterocyclic compound featuring a benzotriazole moiety linked to a pyrrolidine scaffold, protected by a tert-butoxycarbonyl (Boc) group. The presence of the hydroxyl group at the 6-position of the benzotriazole ring enhances its reactivity, making it a versatile intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The Boc group offers stability and facilitates selective deprotection under mild acidic conditions, enabling further functionalization. This compound is valued for its structural rigidity and potential as a building block in the development of biologically active molecules, including protease inhibitors and other therapeutic agents. Its well-defined reactivity profile ensures consistent performance in complex synthetic routes.
tert-butyl 3-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)pyrrolidine-1-carboxylate structure
2287286-47-7 structure
Product Name:tert-butyl 3-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)pyrrolidine-1-carboxylate
CAS No:2287286-47-7
MF:C15H20N4O3
MW:304.344303131104
CID:6324931
PubChem ID:165741874
Update Time:2025-06-07

tert-butyl 3-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-6749241
    • tert-butyl 3-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)pyrrolidine-1-carboxylate
    • 2287286-47-7
    • Inchi: 1S/C15H20N4O3/c1-15(2,3)22-14(21)18-7-6-10(9-18)19-13-8-11(20)4-5-12(13)16-17-19/h4-5,8,10,20H,6-7,9H2,1-3H3
    • InChI Key: HUHNWCMOWRAIOQ-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC(C1)N1C2C=C(C=CC=2N=N1)O)=O

Computed Properties

  • Exact Mass: 304.15354051g/mol
  • Monoisotopic Mass: 304.15354051g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 80.5Ų

tert-butyl 3-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)pyrrolidine-1-carboxylate Pricemore >>

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Additional information on tert-butyl 3-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)pyrrolidine-1-carboxylate

Research Brief on tert-butyl 3-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)pyrrolidine-1-carboxylate (CAS: 2287286-47-7)

In recent years, the compound tert-butyl 3-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)pyrrolidine-1-carboxylate (CAS: 2287286-47-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzotriazole and pyrrolidine structural motifs, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. The following research brief provides an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of tert-butyl 3-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)pyrrolidine-1-carboxylate involves a multi-step process that typically includes the functionalization of the pyrrolidine ring and the introduction of the benzotriazole moiety. Recent studies have focused on optimizing the synthetic route to improve yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity.

One of the key areas of interest in the research on this compound is its biological activity. Preliminary studies have demonstrated that tert-butyl 3-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)pyrrolidine-1-carboxylate exhibits notable interactions with specific enzymatic targets, particularly those involved in inflammatory and oxidative stress pathways. These findings suggest potential applications in the development of novel anti-inflammatory and antioxidant agents. Furthermore, the compound's ability to modulate protein-protein interactions has opened new avenues for research in targeted therapy and precision medicine.

In addition to its biological activity, the compound has also been investigated for its role as a building block in the synthesis of more complex pharmaceutical agents. Its structural versatility allows for the introduction of various functional groups, enabling the creation of derivatives with tailored properties. Recent publications have highlighted the use of this compound in the development of kinase inhibitors and protease inhibitors, which are critical in the treatment of diseases such as cancer and viral infections.

Despite the promising results, challenges remain in the further development and application of tert-butyl 3-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)pyrrolidine-1-carboxylate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Ongoing research aims to elucidate the compound's pharmacokinetic and pharmacodynamic profiles, which will be essential for its transition from the laboratory to clinical trials.

In conclusion, tert-butyl 3-(6-hydroxy-1H-1,2,3-benzotriazol-1-yl)pyrrolidine-1-carboxylate represents a valuable scaffold in chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for further investigation. As research progresses, this compound may contribute to the development of innovative therapeutic strategies and advance our understanding of complex biological systems.

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